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Compound of Interest

Compound Name: HCAR2 agonist 1

Cat. No.: B10771035 Get Quote

Welcome to the technical support center for Hydroxycarboxylic Acid Receptor 2 (HCAR2)

expression studies. This resource provides researchers, scientists, and drug development

professionals with comprehensive guidance on selecting appropriate cell lines and

troubleshooting common experimental challenges.

Frequently Asked Questions (FAQs)
Q1: Which cell types endogenously express HCAR2?

A1: HCAR2, also known as GPR109A, is primarily expressed in adipocytes and various

immune cells, including monocytes, macrophages, neutrophils, and dendritic cells.[1] It is also

found in epithelial cells of the colon and skin, hepatocytes, and microglia in the central nervous

system.[1]

Q2: I am working with a cell line with low or undetectable endogenous HCAR2 expression.

What are my options?

A2: For cell lines with low or no endogenous HCAR2 expression, the recommended approach

is to generate a stable cell line overexpressing the HCAR2 gene. This provides a robust and

consistent system for studying receptor function and signaling. Commercially available services

can create custom stable cell lines in various host cells like HEK293, CHO-K1, or U2OS.

Q3: What are the key functional readouts for HCAR2 activation?
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A3: HCAR2 is a Gαi/o-coupled receptor.[2] Its activation leads to the inhibition of adenylyl

cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. Therefore, measuring

changes in cAMP is a primary functional assay. Additionally, β-arrestin recruitment assays are

commonly used to assess receptor activation and potential biased signaling.

Q4: Are there commercially available cell lines that are validated for HCAR2 studies?

A4: Yes, several vendors offer ready-to-use stable cell lines expressing HCAR2. These cell

lines are often optimized for specific functional assays, such as cAMP measurement or β-

arrestin recruitment, and can save considerable time and resources in assay development.

Cell Line Selection Guide
Choosing the right cell line is critical for the success of your HCAR2 experiments. The following

table summarizes HCAR2 mRNA expression levels in a selection of common human cell lines,

derived from publicly available RNA-sequencing data from the Human Protein Atlas. This data

can guide your decision on whether to use a cell line with endogenous expression or to

engineer a cell line for overexpression.

Table 1: HCAR2 mRNA Expression in Human Cell Lines
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Cell Line Tissue of Origin
HCAR2 Expression
(TPM)

Recommendation
for HCAR2 Studies

THP-1 Leukemia (Monocyte) High

Recommended for

endogenous

expression studies.

U-937
Lymphoma

(Monocyte)
Moderate

Suitable for

endogenous

expression studies.

A549 Lung Carcinoma Low
Overexpression is

recommended.[3]

HEK293 Embryonic Kidney Very Low

Ideal host for

generating stable

overexpression cell

lines.[1]

CHO-K1 Hamster Ovary
Not Applicable

(Hamster)

Common host for

generating stable

overexpression cell

lines.

MCF7 Breast Cancer Very Low
Overexpression is

necessary.

U-87 MG Glioblastoma Very Low
Overexpression is

required.

HepG2
Hepatocellular

Carcinoma
Low

Overexpression is

recommended.

HT-29
Colon

Adenocarcinoma
Low

Overexpression is

recommended.

TPM (Transcripts Per Million) values are estimations from the Human Protein Atlas and should

be confirmed by qPCR in your specific cell stock.
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To aid in experimental design and data interpretation, the following diagrams illustrate the

HCAR2 signaling pathway and a general workflow for cell line selection and validation.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10771035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


HCAR2 Signaling Pathway
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Experimental Workflow for HCAR2 Cell Line Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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